Cas no 1251677-62-9 (N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251677-62-9
• MF: C₁₉H₂₄N₄O₅
• MW: 388.417664527893
• CID: 6071626
• PubChem ID: 49667330
• Update Time: 2025-07-18

N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-(2,4-dimethoxyphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)acetamide
• AKOS021764176
• N-(2,4-dimethoxyphenyl)-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• 1251677-62-9
• F3406-9756
• N-(2,4-dimethoxyphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)acetamide
• VU0625715-1
• N-(2,4-dimethoxyphenyl)-2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)acetamide

• Inchi： 1S/C19H24N4O5/c1-13-10-18(25)23(19(20-13)22-6-8-28-9-7-22)12-17(24)21-15-5-4-14(26-2)11-16(15)27-3/h4-5,10-11H,6-9,12H2,1-3H3,(H,21,24)
• InChI Key： ANBZQTAKVKKHAQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1C(N2CCOCC2)=NC(C)=CC1=O

Computed Properties

• Exact Mass: 388.17466988g/mol
• Monoisotopic Mass: 388.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Comprehensive Analysis of N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251677-62-9)

N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251677-62-9) is a specialized organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The presence of a morpholine ring and dimethoxyphenyl group in its structure enhances its biological activity, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. Researchers have explored the potential of N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide as a candidate for modulating specific enzymatic pathways. Its dihydropyrimidinone core is particularly noteworthy, as similar structures have shown promise in inhibiting protein kinases, which play a critical role in cell signaling and proliferation.

The compound's CAS No. 1251677-62-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Users often inquire about its synthetic routes, solubility profiles, and bioavailability, highlighting the need for detailed technical data. Additionally, its potential applications in neurodegenerative disease research and inflammatory response modulation have sparked further investigations, aligning with current trends in precision medicine.

From a structural perspective, the morpholin-4-yl moiety in N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide contributes to its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and phosphodiesterases. This interaction is crucial for designing selective inhibitors with minimal off-target effects, a key focus in contemporary drug development. The compound's dimethoxyphenyl group further enhances its binding affinity, making it a versatile scaffold for structural optimization.

In the context of green chemistry and sustainable synthesis, researchers are also exploring eco-friendly methods to produce CAS No. 1251677-62-9. Questions about its environmental impact and scalable production are increasingly common, reflecting the growing emphasis on sustainable practices in the pharmaceutical industry. Moreover, its stability under various pH conditions and thermal properties are critical for formulation scientists working on drug delivery systems.

As the scientific community continues to unravel the potential of N-(2,4-dimethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide, its role in personalized medicine and combinatorial therapies is expected to expand. With ongoing studies focusing on its mechanism of action and toxicological profile, this compound represents a promising avenue for addressing unmet medical needs. Its integration into high-throughput screening platforms further underscores its significance in modern drug discovery pipelines.